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Compound of Interest

Compound Name: Basic Yellow 51

Cat. No.: B13403888

In-Depth Technical Guide to Basic Yellow 51

For Researchers, Scientists, and Drug Development Professionals

Abstract

Basic Yellow 51, a cationic azomethine dye, is a versatile chemical compound primarily
utilized in the textile and paper industries for its vibrant yellow hue. This technical guide
provides a comprehensive overview of its chemical identity, physicochemical properties, and
established applications. It details available experimental protocols for its synthesis and use in
acrylic fiber dyeing and summarizes its adsorptive and thermodynamic characteristics. While its
primary application lies in materials science, this guide also touches upon its potential use in
biological staining, acknowledging the current limitations in publicly available data for advanced
biological and drug development applications.

Chemical Identification and Properties

Basic Yellow 51 is identified by the CAS Number 83949-75-1 and the Colour Index Number
480538.[1][2] It is a synthetic dye recognized for its high solubility in water, particularly hot
water, a characteristic that facilitates its use in various dyeing processes.[3][4] The compound
typically appears as a yellow powder.[4]

Chemical Structure and Identifiers
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The dye belongs to the azomethine class of compounds.[1][2] Its cationic nature is due to the

presence of a quaternary ammonium group, which allows it to effectively bind to negatively

charged substrates such as acrylic fibers.[5]

A summary of its key chemical identifiers and properties is presented in Table 1.

Table 1: Chemical Identifiers and Properties of Basic Yellow 51

Identifier/Property Value Reference(s)

CAS Number 83949-75-1 [11[2]

C.l. Number 480538 [1]

Molecular Formula C20H25N304S [1112]

Molecular Weight 403.5 g/mol [1][2]
INChl=1S/C19H22N3.CH404S
/c1-19(2)16-12-8-9-13-
17(16)21(3)18(19)14-20-

inChi (16)21(3)18(19) 5]
22(4)15-10-6-5-7-11-15;1-5-
6(2,3)4/h5-14H,1-4H3;1H3,
(H,2,3,4)/g+1;/p-1
LPQMOFIXRVVOSF-

InChiKey [5]

UHFFFAOYSA-M

Canonical SMILES

C[N+]=1C=2C(C(C)
(C)C1C=NN(C)C3=CC=CC=C
3)=CC=CC2.S(OC)(=0)(=0)
[O-]

[5]

Cationic Yellow X-5GL,

Astrazon Yellow 5GL, Basacryl

Synonyms [5]
Yellow X 2GL, Kayacryl Yellow
3GS
Appearance Yellow Powder [4]
Solubility Soluble in water [3][4]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
https://asianpubs.org/index.php/ajchem/article/download/18333/18282
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
https://asianpubs.org/index.php/ajchem/article/download/18333/18282
https://asianpubs.org/index.php/ajchem/article/download/18333/18282
https://asianpubs.org/index.php/ajchem/article/download/18333/18282
https://asianpubs.org/index.php/ajchem/article/download/18333/18282
https://www.mdpi.com/1420-3049/25/23/5757
https://mc.minia.edu.eg/research/admin/Publications/25911112400033New%20Microsoft%20Word%20Document%20(3).pdf
https://www.mdpi.com/1420-3049/25/23/5757
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Physicochemical Data

Detailed spectroscopic data for Basic Yellow 51 are not widely available in peer-reviewed
literature. As a yellow dye, it is expected to absorb light in the violet-blue region of the visible
spectrum (approximately 400-500 nm). A commercial Near-Infrared (NIR) spectral library is
noted to contain the spectrum of Basic Yellow 51.[6]

Some quantitative data regarding its performance as a dye and its behavior in adsorption
studies are available and summarized in Table 2.

Table 2: Quantitative Physicochemical and Performance Data for Basic Yellow 51

Parameter Value Conditions/Notes Reference(s)

Assessed on acrylic

Light Fastness 5 (on AATCC scale) ] [7]
fiber.
Perspiration Fastness Assessed on acrylic
) 5 (on AATCC scale) ] [7]
(Fading) fiber.
Adsorbent:
Maximum Adsorption Carbonized paper mill
) 1089.45 mg/g [8]
Capacity (q_max) sludge; Temperature:
55°C.
Enthalpy of Adsorption Indicates an
+19.32 kJ/mol _ [8]
(AH®) endothermic process.
Free Energy of Indicates a
_ -23.02 kJ/mol [8]
Adsorption (AG®) spontaneous process.

Indicates increased

Entropy of Adsorption
0.142 kJ/mol-K randomness at the [8]

(AS°) e
solid-liquid interface.

Experimental Protocols
Synthesis of Basic Yellow 51
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A general manufacturing method for Basic Yellow 51 has been described.[1][2][9] This
synthesis involves a two-step process: a condensation reaction followed by a quaternization
reaction.

Methodology:

e Condensation: 2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde is reacted with aniline in a
condensation reaction to form an intermediate compound.

e Quaternization: The resulting intermediate is then treated with dimethyl sulfate. This step
introduces a methyl group and creates the permanent positive charge on the indolium
nitrogen, forming the final cationic dye.

« |solation: The final product is isolated through filtration and drying.[1][2][9]

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b13403888?utm_src=pdf-body
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
https://basicdye.com/product/en/basic-yellow-51.html
http://www.worlddyevariety.com/basic-dyes/basic-yellow-51.html
http://hongyunchemical.com/en/productinfo.asp?id=1113
https://basicdye.com/product/en/basic-yellow-51.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for Basic Yellow 51

2-(1,3,3-Trimethylindolin-2-yl)acetaldehyde Aniline

Condensation Reaction

orms Schiff base intermediate

Intermediate Product Dimethyl Sulfate

Quaternization
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Caption: General synthesis workflow for Basic Yellow 51.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b13403888?utm_src=pdf-body-img
https://www.benchchem.com/product/b13403888?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13403888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Protocol for Dyeing Acrylic Fibers

Basic Yellow 51 is extensively used for dyeing acrylic fibers. The process is typically carried
out in an acidic bath, which facilitates the electrostatic interaction between the cationic dye and
the anionic groups in the acrylic polymer.

Methodology:

o Dye Bath Preparation: Prepare an aqueous dye bath containing Basic Yellow 51. The bath
is acidified using acetic acid and buffered with sodium acetate to maintain a stable pH of
approximately 4.5.[3][10]

e Dyeing Process: Immerse the acrylic fiber material into the dye bath.

o Temperature Control: The temperature of the bath is raised. The dye exhibits good transfer
performance at higher temperatures, and the process can be brought to a boil without strict
temperature control.[10]

» Electrolyte Addition: To achieve optimal leveling (uniform color distribution), an electrolyte
(e.g., sodium sulfate) is added to the dye bath.[10]

e Rinsing and Drying: After the desired shade is achieved, the dyed material is removed,
rinsed with water to remove any unfixed dye, and dried.
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Acrylic Fiber Dyeing Workflow
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Caption: Workflow for dyeing acrylic fibers with Basic Yellow 51.
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Applications and Mechanism of Action
Textile and Paper Dyeing

The primary application of Basic Yellow 51 is in the dyeing of materials with an anionic
surface, such as acrylic fibers, modified polyester, paper, and leather.[4] The mechanism of
action is based on the strong electrostatic attraction between the positively charged quaternary
ammonium group of the dye molecule and the negatively charged functional groups (e.qg.,
sulfonate or carboxylate groups) present on the fiber surface. This interaction results in strong
binding and good colorfastness properties.

Biological Staining and Fluorescence

Basic Yellow 51 has been mentioned for use in biological staining.[5][11] As a cationic dye, it
would be expected to bind to negatively charged cellular components, such as nucleic acids
(DNA, RNA) within the nucleus and cytoplasm, and the inner mitochondrial membrane, which
carries a negative potential. However, specific, validated protocols for its use in histology or
cytology are not readily available in scientific literature. Its potential as a fluorescent probe for
applications like enhancing latent fingerprints has also been noted, suggesting it possesses
fluorescent properties, but detailed photophysical characterization (e.g., excitation/emission
maxima, quantum yield) is not published.[12]

Toxicology and Environmental Considerations

Like many synthetic dyes, Basic Yellow 51 may pose environmental and toxicological
concerns.[5] Cationic dyes can be toxic to aquatic life, and their persistence in the environment
is a known issue. Specific toxicological data, such as the median lethal dose (LDso), for Basic
Yellow 51 are not publicly documented. Standard safety precautions, including the use of
personal protective equipment (PPE) and adherence to proper disposal regulations, are
recommended when handling this compound.[5]

Conclusion

Basic Yellow 51 is a well-established cationic dye with significant applications in the materials
industry, particularly for acrylic fibers. Its chemical identifiers are well-defined, and protocols for
its industrial application are established. While its cationic nature suggests potential for
biological applications, there is a notable lack of in-depth research and published data in this
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area. For professionals in drug development and biological research, Basic Yellow 51 remains

a compound of potential interest, but further investigation into its photophysical properties,

specific cellular interactions, and toxicological profile is required to validate its use as a reliable

biological stain or fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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